N-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-phenoxyacetamide

• IUPAC Name: N-(2,8-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-2-phenoxyacetamide
• InChI: InChI=1S/C18H17N3O3/c1-12-8-9-21-15(10-12)19-13(2)17(18(21)23)20-16(22)11-24-14-6-4-3-5-7-14/h3-10H,11H2,1-2H3,(H,20,22)
• InChI Key: YTGXIPDMSHAQIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=C(C(=O)N2C=C1)NC(=O)COC3=CC=CC=C3)C
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

“N-(2,8-Dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-phenoxyacetamide” is a chemical compound with the molecular formula C15H13N3O2S. It is a derivative of 4-oxo-4H-pyrido[1,2-a]pyrimidine.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of 4-oxo-4H-pyrido[1,2-a]pyrimidine derivatives containing 1,3,4-oxadiazole and 1,3,4-thiadiazole rings were synthesized and evaluated for their in vitro anti-HIV-1 activity. Another study reported a metal-free C-3 chalcogenation of 4H-pyrido[1,2-a]pyrimidin-4-one to synthesize diversely orchestrated 3-ArS/ArSe derivatives in high yields (up to 95%). This operationally simple reaction proceeds under mild reaction conditions, can be executed in gram scale, and also highlights broad functional group tolerance.

Scientific Research Applications

Antiproliferative Activity

• N-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-phenoxyacetamide derivatives exhibit antiproliferative properties. .

Antimicrobial Properties

• Researchers have explored the antimicrobial activity of these derivatives. They show potential against various pathogens, including bacteria and fungi. .

Anti-Inflammatory and Analgesic Effects

• Some derivatives of this compound exhibit anti-inflammatory and analgesic effects. .

Hypotensive Activity

• Certain derivatives have demonstrated hypotensive effects, which means they can lower blood pressure. .

Antihistaminic Potential

• The compound API-1, belonging to the pyrido[2,3-d]pyrimidin-5-one derivatives, shows promise as an antiproliferative agent. .

Tyrosine Kinase Inhibition and CDK4 Inhibitors

• Among pyrido[2,3-d]pyrimidin-7-one derivatives, compounds like TKI-28 (a tyrosine kinase inhibitor) and cyclin-dependent kinase (CDK4) inhibitors have been studied. .

Mechanism of Action

Target of Action

Similar compounds, such as pyrimido[1,2-a]indoles, are known to play important roles in various physiological processes . They are primarily known as active pharmaceutical ingredients .

Mode of Action

Similar compounds are known to exhibit antifungal and hypoglycemic activity, and can be effective in the treatment of atherosclerosis .

Biochemical Pathways

Similar compounds are known to be useful starting materials for the synthesis of other biologically active molecules .